Cas no 126436-25-7 (1H-Benzimidazole-5-carboxaldehyde,6-methoxy-2-methyl-)
126436-25-7 structure
Product Name:1H-Benzimidazole-5-carboxaldehyde,6-methoxy-2-methyl-
CAS No:126436-25-7
MF:C10H10N2O2
MW:190.198602199554
CID:103438
PubChem ID:15055540
Update Time:2025-04-18
1H-Benzimidazole-5-carboxaldehyde,6-methoxy-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benzimidazole-5-carboxaldehyde,6-methoxy-2-methyl-
- 1H-Benzimidazole-5-carboxaldehyde,6-methoxy-2-methyl-(9CI)
- 6-methoxy-2-methyl-3H-benzimidazole-5-carbaldehyde
- 5-Methoxy-2-methyl-1H-benzo[d]imidazole-6-carbaldehyde
- 126436-25-7
-
- Inchi: 1S/C10H10N2O2/c1-6-11-8-3-7(5-13)10(14-2)4-9(8)12-6/h3-5H,1-2H3,(H,11,12)
- InChI Key: YLMQJOMFVRQGKR-UHFFFAOYSA-N
- SMILES: O(C)C1C(C=O)=CC2=C(C=1)N=C(C)N2
Computed Properties
- Exact Mass: 190.0743
- Monoisotopic Mass: 190.074227566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 55Ų
Experimental Properties
- PSA: 54.98
1H-Benzimidazole-5-carboxaldehyde,6-methoxy-2-methyl- Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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